Cas no 97901-08-1 (Bis[4-(methylamino)phenyl]methanethione)

• Product Name: Bis[4-(methylamino)phenyl]methanethione
• CAS No: 97901-08-1
• MF: C₁₅H₁₆N₂S
• MW: 256.365942001343
• CID: 734543
• Update Time: 2023-08-03

Bis[4-(methylamino)phenyl]methanethione Chemical and Physical Properties

Names and Identifiers

• Methanethione, bis[4-(methylamino)phenyl]-
• bis[4-(methylamino)phenyl]methanethione
• Bis[4-(methylamino)phenyl]methanethione

• Inchi： 1S/C15H16N2S/c1-16-13-7-3-11(4-8-13)15(18)12-5-9-14(17-2)10-6-12/h3-10,16-17H,1-2H3
• InChI Key： BNTAVILKRJWAGO-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=CC=1)NC)C1C=CC(=CC=1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 238
• Topological Polar Surface Area: 56.2